Cas no 405173-94-6 (2-Chloromethyl-7-fluoro-1H-benzimidazole)

• Product Name: 2-Chloromethyl-7-fluoro-1H-benzimidazole
• CAS No: 405173-94-6
• MF: C₈H₆ClFN₂
• MW: 184.59804391861
• CID: 852078
• Update Time: 2023-08-02

2-Chloromethyl-7-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-(chloromethyl)-4-fluoro-(9CI)
• WDXMRBVCBCOJRU-UHFFFAOYSA-N
• 2-chloromethyl-4-fluorobenzimidazole
• 2-chloromethyl-7-fluoro-1H-benzimidazole
• 2-(Chloromethyl)-4-fluoro-1H-benzo[d]imidazole
• 2-Chloromethyl-7-fluoro-1H-benzimidazole

• Inchi： 1S/C8H6ClFN2/c9-4-7-11-6-3-1-2-5(10)8(6)12-7/h1-3H,4H2,(H,11,12)
• InChI Key： WDXMRBVCBCOJRU-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C(=CC=CC=2N1)F

Computed Properties

• Exact Mass: 184.02
• Monoisotopic Mass: 184.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7